N-1-naphthyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

• IUPAC Name: N-naphthalen-1-yl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C17H16N2S/c1-2-8-13-12(6-1)7-5-10-14(13)18-17-19-15-9-3-4-11-16(15)20-17/h1-2,5-8,10H,3-4,9,11H2,(H,18,19)
• InChI Key: FDAKNCSBKMVZJD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C17H16N2S
• Molecular Weight: 280.4 g/mol

Description

N-1-naphthyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine, also known as NBTA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. NBTA belongs to the class of benzothiazole derivatives, which have been shown to exhibit a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of N-1-naphthyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine is not fully understood, but it is believed to involve the inhibition of protein aggregation and the modulation of various signaling pathways. This compound has been shown to bind to amyloid-beta peptides and prevent their aggregation, which is thought to be a key factor in the pathogenesis of Alzheimer's disease. Additionally, this compound has been shown to modulate the activity of various enzymes and receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects, including antioxidant, anti-inflammatory, and neuroprotective properties. This compound has been shown to scavenge free radicals and inhibit oxidative stress, which is a key factor in the pathogenesis of various diseases. Additionally, this compound has been shown to reduce inflammation and protect against neuronal damage, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-1-naphthyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, this compound has been shown to exhibit low toxicity in animal studies, which makes it a promising candidate for further preclinical and clinical development. However, one of the limitations of this compound is its relatively low solubility in water, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are several potential future directions for research on N-1-naphthyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine. One area of interest is the development of novel drug formulations that improve the solubility and bioavailability of this compound. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential therapeutic applications in various diseases. Finally, the development of more potent and selective this compound derivatives may lead to the discovery of novel drugs for the treatment of neurodegenerative disorders and other diseases.

Synthesis Methods

The synthesis of N-1-naphthyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine involves the reaction of 2-aminobenzothiazole and 1-naphthylamine in the presence of a suitable catalyst. The reaction proceeds through a series of intermediate steps, leading to the formation of the final product. The yield and purity of this compound can be optimized by controlling the reaction conditions, such as temperature, solvent, and catalyst concentration.

Scientific Research Applications

N-1-naphthyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine has been extensively studied for its potential therapeutic applications in various diseases. One of the most promising areas of research is in the field of neurodegenerative disorders, such as Alzheimer's disease. This compound has been shown to inhibit the aggregation of amyloid-beta peptides, which are the hallmark of Alzheimer's disease pathology. This property makes this compound a potential candidate for the development of novel drugs for the treatment of this devastating disease.